5-phenyl-3-{[2-(5-propyl-3-isoxazolyl)-1-pyrrolidinyl]carbonyl}isoxazole

• IUPAC Name: (5-phenyl-1,2-oxazol-3-yl)-[2-(5-propyl-1,2-oxazol-3-yl)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C20H21N3O3/c1-2-7-15-12-16(21-25-15)18-10-6-11-23(18)20(24)17-13-19(26-22-17)14-8-4-3-5-9-14/h3-5,8-9,12-13,18H,2,6-7,10-11H2,1H3
• InChI Key: AWXIDAXGCTYTNA-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=NO1)C2CCCN2C(=O)C3=NOC(=C3)C4=CC=CC=C4
• Molecular Formula: C20H21N3O3
• Molecular Weight: 351.4 g/mol

Description

5-phenyl-3-{[2-(5-propyl-3-isoxazolyl)-1-pyrrolidinyl]carbonyl}isoxazole is a chemical compound that is used in scientific research. It is also known as PPI or PPIL, and it is used to study the mechanisms of action of certain drugs and chemicals.

Mechanism of Action

The mechanism of action of PPI is not fully understood, but it is believed to act as an antagonist of the NMDA receptor, which is involved in the regulation of synaptic plasticity and memory formation.
Biochemical and Physiological Effects:
PPI has been shown to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of ion channel function, and the modulation of protein synthesis and gene expression.

Advantages and Limitations for Lab Experiments

One advantage of using PPI in lab experiments is that it is a highly specific and potent antagonist of the NMDA receptor, which makes it useful for studying the role of this receptor in various physiological and pathological processes. However, one limitation is that it may have off-target effects on other receptors and signaling pathways, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research involving PPI, including the development of more specific and potent NMDA receptor antagonists, the exploration of the role of NMDA receptor signaling in various neurological and psychiatric disorders, and the investigation of the potential therapeutic applications of NMDA receptor antagonists in these disorders.

Synthesis Methods

The synthesis of PPI involves several steps, including the reaction of 5-phenyl-3-isoxazolecarboxylic acid with propylamine, followed by the reaction of the resulting compound with 2-chloro-1-(pyrrolidin-2-yl)ethanone. The final step involves the reaction of the resulting compound with hydroxylamine hydrochloride to produce PPI.

Scientific Research Applications

PPI is used in scientific research to study the mechanisms of action of certain drugs and chemicals, particularly those that affect the nervous system. It is also used to study the biochemical and physiological effects of these drugs and chemicals.